1-(Ethylsulfonyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-ethylsulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C8H15NO4S/c1-2-14(12,13)9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: FXILSJTWIHHRJV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)O
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• Solubility: >33.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(Ethylsulfonyl)piperidine-4-carboxylic acid is a chemical compound with the molecular formula C8H15NO4S and a molecular weight of 221.27. It is a solid substance that should be stored at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring with a carboxylic acid moiety and an ethylsulfonyl group. The piperidine ring is a six-membered heterocycle with one nitrogen atom and five carbon atoms.

Physical And Chemical Properties Analysis

This compound is a solid substance with a molecular weight of 221.27. It has a molecular formula of C8H15NO4S.

Scientific Research Applications

Synthesis and Evaluation as Anticancer Agents

Researchers synthesized ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate, a compound related to 1-(Ethylsulfonyl)piperidine-4-carboxylic acid, and evaluated its potential as an anticancer agent. This study developed a variety of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, which exhibited promising anticancer activity, highlighting the compound's relevance in medicinal chemistry for developing new therapeutic agents (Rehman et al., 2018).

Antioxidant and Anticholinesterase Activities

Another study focused on synthesizing sulfonyl hydrazone compounds containing piperidine derivatives, including compounds related to this compound. These compounds were evaluated for their antioxidant and anticholinesterase activities, demonstrating significant potential in these areas and suggesting further exploration for therapeutic applications (Karaman et al., 2016).

Crystal Structure Analysis

The crystal structures of analogues of this compound, specifically designed as potentiators for Ubiquitin C-terminal hydrolase-L1 (UCH-L1), were determined. This study highlights the importance of understanding the molecular and crystal structure for the development of compounds targeting specific biological targets (Mambourg et al., 2021).

Enzyme Inhibition for Therapeutic Uses

Research into N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, related to this compound, has shown potential as excellent inhibitors for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in neurodegenerative diseases. This study underlines the compound's significance in the development of treatments for conditions like Alzheimer's disease (Khalid et al., 2014).

Future Directions

Piperidines, including 1-(Ethylsulfonyl)piperidine-4-carboxylic acid, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.